Cas no 2228431-12-5 (5-bromo-2-(2-nitroethyl)-1,3-thiazole)

• Product Name: 5-bromo-2-(2-nitroethyl)-1,3-thiazole
• CAS No: 2228431-12-5
• MF: C₅H₅BrN₂O₂S
• MW: 237.074398756027
• CID: 5965661
• PubChem ID: 165644160
• Update Time: 2025-10-30

5-bromo-2-(2-nitroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-nitroethyl)-1,3-thiazole
• EN300-1920404
• 2228431-12-5

• Inchi： 1S/C5H5BrN2O2S/c6-4-3-7-5(11-4)1-2-8(9)10/h3H,1-2H2
• InChI Key： YGAPWDOJRSRNTF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC[N+](=O)[O-])S1

Computed Properties

• Exact Mass: 235.92551g/mol
• Monoisotopic Mass: 235.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87Ų

Additional information on 5-bromo-2-(2-nitroethyl)-1,3-thiazole

Introduction to 5-bromo-2-(2-nitroethyl)-1,3-thiazole (CAS No: 2228431-12-5)

5-bromo-2-(2-nitroethyl)-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 2228431-12-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a thiazole core, a structure widely recognized for its biological activity and utility in drug development. The presence of both bromine and nitroethyl substituents on the thiazole ring imparts unique electronic and steric properties, making it a valuable scaffold for synthesizing novel bioactive molecules.

The thiazole ring itself is a six-membered aromatic system containing sulfur and nitrogen atoms at positions 1 and 3, respectively. This arrangement contributes to the molecule's stability while allowing for diverse functionalization. In pharmaceutical applications, thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of a bromo group at the 5-position enhances electrophilicity, facilitating further chemical modifications, while the nitroethyl moiety at the 2-position introduces polarity and potential for hydrogen bonding interactions.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to improve pharmacokinetic profiles and target specificity. The compound 5-bromo-2-(2-nitroethyl)-1,3-thiazole (CAS No: 2228431-12-5) has garnered attention due to its potential as an intermediate in the synthesis of targeted therapies. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity to specific biological targets, thereby improving therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its structural framework to develop molecules with improved solubility, reduced toxicity, and enhanced metabolic stability. For instance, modifications to the nitroethyl group have been explored to fine-tune pharmacokinetic properties, while alterations to the bromo substituent have allowed for selective interactions with biological receptors. These modifications align with current trends in drug discovery, where precision and efficiency are paramount.

The synthesis of 5-bromo-2-(2-nitroethyl)-1,3-thiazole (CAS No: 2228431-12-5) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the bromine atom followed by nitration of the ethyl side chain. Advanced techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones. These synthetic approaches underscore the compound's importance as a building block in complex molecular architectures.

In academic research, this compound has been utilized as a precursor in exploring novel therapeutic agents. Its structural motif has been incorporated into libraries of small molecules designed for high-throughput screening (HTS) to identify lead compounds for various diseases. Preliminary studies suggest that derivatives of 5-bromo-2-(2-nitroethyl)-1,3-thiazole exhibit promising activity against certain cancer cell lines by modulating key signaling pathways. Such findings highlight its potential as a foundation for developing next-generation oncology treatments.

The role of computational chemistry in designing effective drug candidates cannot be overstated. Molecular modeling techniques have been applied to predict the binding modes of 5-bromo-2-(2-nitroethyl)-1,3-thiazole (CAS No: 2228431-12-5) with biological targets such as enzymes and receptors. These simulations aid in rationalizing structure-activity relationships (SAR) and guiding synthetic efforts toward more potent derivatives. Additionally, virtual screening methods have been employed to identify optimal analogs based on predicted pharmacological properties.

Future directions in research may focus on exploring the compound's potential in combination therapies or as a single-agent treatment for unmet medical needs. The adaptability of its scaffold allows for further derivatization into molecules with tailored properties suited for specific therapeutic applications. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular entities like 5-bromo-2-(2-nitroethyl)-1,3-thiazole, which serve as critical tools in addressing complex biomedical challenges.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials such as this compound. Manufacturers specializing in fine chemicals play a pivotal role in ensuring consistent supply chains that support academic and industrial research endeavors. Quality control measures must be stringent to guarantee batch-to-batch reproducibility, which is essential for reliable experimental outcomes.

In conclusion,5-bromo-2-(2-nitroethyl)-1,3-thiazole (CAS No: 2228431-12-5) represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it an invaluable asset in medicinal chemistry pipelines tasked with discovering new treatments for human diseases. As research progresses，this compound will undoubtedly continue to inspire innovative approaches across multiple disciplines within pharmaceutical science.